Cas no 1805546-22-8 (2-Chloro-3-chloromethyl-6-cyanophenylacetic acid)

• Product Name: 2-Chloro-3-chloromethyl-6-cyanophenylacetic acid
• CAS No: 1805546-22-8
• MF: C₁₀H₇Cl₂NO₂
• MW: 244.074080705643
• CID: 4980275
• Update Time: 2025-05-26

2-Chloro-3-chloromethyl-6-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-chloromethyl-6-cyanophenylacetic acid

• Inchi： 1S/C10H7Cl2NO2/c11-4-6-1-2-7(5-13)8(10(6)12)3-9(14)15/h1-2H,3-4H2,(H,14,15)
• InChI Key： FWJZKMVCYWDBGC-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=CC=C(C#N)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1

Additional information on 2-Chloro-3-chloromethyl-6-cyanophenylacetic acid

Introduction to 2-Chloro-3-chloromethyl-6-cyanophenylacetic acid (CAS No. 1805546-22-8)

2-Chloro-3-chloromethyl-6-cyanophenylacetic acid (CAS No. 1805546-22-8) is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various areas, including drug discovery, materials science, and synthetic chemistry. This article aims to provide a comprehensive overview of 2-Chloro-3-chloromethyl-6-cyanophenylacetic acid, highlighting its chemical properties, synthesis methods, and recent research developments.

Chemical Structure and Properties

2-Chloro-3-chloromethyl-6-cyanophenylacetic acid is a substituted phenylacetic acid with a molecular formula of C₁₀H₇Cl₂NO₂. The compound features a phenyl ring with chlorine atoms at the 2 and 3 positions, a cyano group at the 6 position, and an acetic acid moiety attached to the phenyl ring. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

The compound exhibits moderate solubility in polar solvents such as water and ethanol, which facilitates its use in solution-based reactions and analytical techniques. Its melting point is reported to be around 150°C, and it is stable under standard laboratory conditions. However, care should be taken to avoid exposure to strong acids or bases, as these can potentially alter the structure or stability of the compound.

Synthesis Methods

The synthesis of 2-Chloro-3-chloromethyl-6-cyanophenylacetic acid has been explored through various routes, each with its own advantages and limitations. One common approach involves the reaction of 2-chloro-3-chloromethyl-6-cyanobenzaldehyde with acetic anhydride in the presence of a suitable catalyst. This method typically yields high purity products with good yields.

An alternative synthetic route involves the condensation of 2-chloro-3-chloromethylbenzonitrile with chloroacetic acid in an appropriate solvent system. This method is particularly useful for large-scale production due to its simplicity and cost-effectiveness. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis methods that minimize waste generation and reduce energy consumption.

Applications in Drug Discovery

2-Chloro-3-chloromethyl-6-cyanophenylacetic acid has shown promise in drug discovery due to its ability to interact with specific biological targets. Studies have demonstrated that this compound can modulate enzyme activity and protein-protein interactions, making it a valuable tool for understanding complex biological processes. For instance, researchers have investigated its potential as an inhibitor of specific kinases involved in cancer progression.

In addition to its direct biological activity, 2-Chloro-3-chloromethyl-6-cyanophenylacetic acid can serve as a building block for the synthesis of more complex molecules with enhanced therapeutic properties. Its versatile functional groups allow for easy modification through various chemical reactions, enabling the creation of derivatives with tailored pharmacological profiles.

Analytical Techniques

The accurate characterization of 2-Chloro-3-chloromethyl-6-cyanophenylacetic acid is crucial for both research and industrial applications. Various analytical techniques have been employed to study this compound, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

NMR spectroscopy provides detailed information about the molecular structure and conformation of the compound. Proton NMR (¹H NMR) and carbon NMR (¹³C NMR) spectra are particularly useful for confirming the presence of specific functional groups and elucidating the connectivity between atoms. MS analysis helps determine the molecular weight and confirm the purity of the sample by detecting any impurities or degradation products.

HPLC is widely used for quantitative analysis and purity assessment of 2-Chloro-3-chloromethyl-6-cyanophenylacetic acid. This technique allows for precise measurement of concentrations in complex mixtures and is essential for quality control in pharmaceutical development.

Recent Research Developments

The field of chemical biology has seen significant advancements in recent years, with a growing focus on understanding the molecular mechanisms underlying various diseases. Research on 2-Chloro-3-chloromethyl-6-cyanophenylacetic acid has contributed to this progress by providing insights into its biological activity and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Chloro-3-chloromethyl-6-cyanophenylacetic acid exhibited potent anti-inflammatory effects in vitro. These findings suggest that this class of compounds could be further developed as novel anti-inflammatory agents for treating conditions such as arthritis and inflammatory bowel disease.

In another study, researchers explored the use of 2-Chloro-3-chloromethyl-6-cyanophenylacetic acid-based materials in drug delivery systems. The unique properties of these materials allowed for controlled release of therapeutic agents, enhancing their efficacy and reducing side effects. This research highlights the potential of this compound as a platform for developing advanced drug delivery technologies.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including 2-Chloro-3-chloromethyl-6-cyanophenylacetic acid. While this compound is not classified as hazardous under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage.

Laboratory personnel should wear appropriate personal protective equipment (PPE), such as gloves, goggles, and lab coats, when working with this compound. Proper ventilation should be maintained to prevent inhalation of vapors or dust particles. In case of accidental exposure or spillage, immediate action should be taken according to established emergency procedures.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-Chloro-3-chloromethyl-6-cyanophenylacetic acid holds great promise for advancing our understanding of its biological activity and potential applications in medicine and materials science. Future studies may focus on optimizing synthetic methods to improve yield and purity, exploring new derivatives with enhanced properties, and investigating its interactions with other biomolecules.

In conclusion, 2-Chloro-3-chloromethyl-6-cyanophenylacetic acid (CAS No. 1805546-22-8) is a multifunctional organic compound with diverse applications in chemical research and pharmaceutical development. Its unique chemical structure makes it an attractive candidate for further investigation, paving the way for innovative solutions in various scientific fields.